Cas no 134381-21-8 (Epoxomicin)
Epoxomicin is a highly selective and potent proteasome inhibitor, primarily targeting the chymotrypsin-like activity of the 20S proteasome. Its unique epoxyketone pharmacophore forms an irreversible, covalent bond with the catalytic threonine residues, ensuring prolonged inhibition. This specificity minimizes off-target effects, making it a valuable tool for studying proteasome function in cellular processes such as protein degradation, cell cycle regulation, and apoptosis. Epoxomicin is particularly useful in research applications investigating neurodegenerative diseases and cancer, where proteasome activity is dysregulated. Its stability and cell permeability further enhance its utility in both in vitro and in vivo studies.
Epoxomicin structure
Product Name:Epoxomicin
CAS No:134381-21-8
MF:C28H50N4O7
MW:554.719208240509
MDL:MFCD03791061
CID:191749
PubChem ID:11226684
Update Time:2025-06-07
Epoxomicin Chemical and Physical Properties
Names and Identifiers
-
- L-Threoninamide,N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-[(1S)-3-methyl-1-[[(2R)-2-methyl-2-oxiranyl]carbonyl]butyl]-
- (2S,3S)-2-[[(2S,3S)-2-[acetyl(methyl)amino]-3-methylpentanoyl]amino]-N-[(2S,3R)-3-hydroxy-2-[[(2S)-4-methyl-1-[(2R)-2-methyloxiran-2-yl]-1-oxopentan-2-yl]amino]butanoyl]-3-methylpentanamide
- BU-4061T
- Epoxomicin
- Epoxomicin (BU 4061T, BU-4061T)
- Epoxomicin (BU-4061T)
- S7038,BU-4061T
- N-Acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-[(1S)-3-methyl-1-[[(2R)-2-methyl-2-oxiranyl]carbonyl]butyl]-L-threoninamide
- BU 4061T
- L-threoninamide, N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-((1S)-3-methyl-1-(((2R)-2-methyl-2-oxiranyl)carbonyl)butyl)-
- Y-100034
- (2R,3S)-2-[acetyl(methyl)amino]-N-[(2S,3S)-1-{[(2S,3R)-3-hydroxy-1-({(2S)-4-methyl-1-[(2R)-2-methyloxiran-2-yl]-1-oxopentan-2-yl}amino)-1-oxobutan-2-yl]amino}-3-methyl-1-oxopentan-2-yl]-3-methylpentanamide
- EPOXOMYCIN
- HY-13821
- DTXSID5044073
- MFCD03791061
- BCP13740
- Q5383826
- EX-A1663
- (2S,3S)-2-[[(2S,3S)-2-[acetyl(methyl)amino]-3-methylpentanoyl]amino]-N-[(2S,3R)-3-hydroxy-1-[[(2S)-4-methyl-1-[(2R)-2-methyloxiran-2-yl]-1-oxopentan-2-yl]amino]-1-oxobutan-2-yl]-3-methylpentanamide
- N-Acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-(3-methyl-1-((2-methyloxiranyl)carbonyl)butyl)-L-threoninamide
- BU-4061T,Aids010837
- 134381-21-8
- AKOS025396426
- (2S,3S)-N-[(1S,2R)-2-hydroxy-1-{[(2S)-4-methyl-1-[(2R)-2-methyloxiran-2-yl]-1-oxopentan-2-yl]carbamoyl}propyl]-3-methyl-2-[(2S,3S)-3-methyl-2-(N-methylacetamido)pentanamido]pentanamide
- NCGC00389337-01
- Epoxomicin, >=95% (HPLC), solid
- SCHEMBL73907
- MS-30118
- CS-3998
- UNII-Y0900I3U8U
- N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-{(2S)-4-methyl-1-[(2R)-2-methyloxiran-2-yl]-1-oxopentan-2-yl}-L-threoninamide
- Epoxomicin solution
- N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-((1S)-3-methyl-1-(((2R)-2-methyl-2-oxiranyl)carbonyl)butyl)-L-threoninamide
- CHEBI:42265
- Y0900I3U8U
- NCGC00485955-01
- EPOXOMICIN [MI]
- N-Acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-[(1S)-3-methyl-1-[[(2R)-2-methyloxiranyl]carbonyl]butyl]-L-threoninamide
- DA-63239
- L-Threoninamide, N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-((1S)-3-methyl-1-(((2R)-2-methyloxiranyl)carbonyl)butyl)-
- (2R,3S)-2-(Acetyl(methyl)amino)-N-((2S,3S)-1-(((2S,3R)-3-hydroxy-1-(((2S)-4-methyl-1-((2R)-2-methyloxiran-2-yl)-1-oxopentan-2-yl)amino)-1-oxobutan-2-yl)amino)-3-methyl-1-oxopentan-2-yl)-3-methylpentanamide
- N-Acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-((1S)-3-methyl-1-(((2R)-2-methyloxiranyl)carbonyl)butyl)-L-threoninamide
- NCGC00389337-02
- DTXCID80819894
- N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-((2S)-4-methyl-1-((2R)-2-methyloxiran-2-yl)-1-oxopentan-2-yl)-L-threoninamide
- DOGIDQKFVLKMLQ-JTHVHQAWSA-N
- (2S,3S)-2-(((2S,3S)-2-(acetyl(methyl)amino)-3-methylpentanoyl)amino)-N-((2S,3R)-3-hydroxy-1-(((2S)-4-methyl-1-((2R)-2-methyloxiran-2-yl)-1-oxopentan-2-yl)amino)-1-oxobutan-2-yl)-3-methylpentanamide
-
- MDL: MFCD03791061
- Inchi: 1S/C28H50N4O7/c1-11-16(5)21(30-27(38)23(17(6)12-2)32(10)19(8)34)25(36)31-22(18(7)33)26(37)29-20(13-15(3)4)24(35)28(9)14-39-28/h15-18,20-23,33H,11-14H2,1-10H3,(H,29,37)(H,30,38)(H,31,36)/t16-,17-,18+,20-,21-,22-,23-,28+/m0/s1
- InChI Key: DOGIDQKFVLKMLQ-JTHVHQAWSA-N
- SMILES: O1C[C@]1(C)C([C@H](CC(C)C)NC([C@H]([C@@H](C)O)NC([C@H]([C@@H](C)CC)NC([C@H]([C@@H](C)CC)N(C(C)=O)C)=O)=O)=O)=O
Computed Properties
- Exact Mass: 554.36800
- Monoisotopic Mass: 554.36794995g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 39
- Rotatable Bond Count: 20
- Complexity: 895
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.117±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 107-109°
- Boiling Point: 795.7±60.0 °C at 760 mmHg
- Flash Point: 435.0±32.9 °C
- Solubility: Very slightly soluble (0.67 g/l) (25 º C),
- PSA: 157.44000
- LogP: 2.33750
- Specific Rotation: D24.5 -66.1 ± 0.4° (c = 0.5 in MeOH)
Epoxomicin Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Epoxomicin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC8030-50 mg |
Epoxomicin |
134381-21-8 | >98% | 50mg |
$650.0 | 2022-02-28 | |
| DC Chemicals | DC8030-100 mg |
Epoxomicin |
134381-21-8 | >98% | 100mg |
$1000.0 | 2022-02-28 | |
| DC Chemicals | DC8030-250 mg |
Epoxomicin |
134381-21-8 | >98% | 250mg |
$1800.0 | 2022-02-28 | |
| MedChemExpress | HY-13821-10mM*1mLinDMSO |
Epoxomicin |
134381-21-8 | 99.11% | 10mM*1mLinDMSO |
¥4882 | 2023-07-26 | |
| MedChemExpress | HY-13821-100μg |
Epoxomicin |
134381-21-8 | 99.11% | 100μg |
¥800 | 2023-08-31 | |
| MedChemExpress | HY-13821-1mg |
Epoxomicin |
134381-21-8 | 99.69% | 1mg |
¥1300 | 2024-05-25 | |
| MedChemExpress | HY-13821-5mg |
Epoxomicin |
134381-21-8 | 99.69% | 5mg |
¥4000 | 2024-05-25 | |
| MedChemExpress | HY-13821-10mg |
Epoxomicin |
134381-21-8 | 99.69% | 10mg |
¥5975 | 2024-05-25 | |
| MedChemExpress | HY-13821-20mg |
Epoxomicin |
134381-21-8 | 99.11% | 20mg |
¥10250 | 2023-08-31 | |
| S e l l e c k ZHONG GUO | S7038-1mg |
Epoxomicin (BU-4061T) |
134381-21-8 | 99.87% | 1mg |
¥1531.53 | 2023-09-15 |
Epoxomicin Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
- Other Chemical Reagents
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